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Compound of Interest

Compound Name:
2-(Perfluorohexyl)ethyl

methacrylate

Cat. No.: B1329432 Get Quote

Essential Safety and Handling Guide for 2-
(Perfluorohexyl)ethyl methacrylate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 2-(Perfluorohexyl)ethyl methacrylate (CAS No. 2144-53-8),

including detailed operational and disposal plans.

Chemical and Physical Properties
2-(Perfluorohexyl)ethyl methacrylate is a fluorinated organic compound.[1] Key physical and

chemical properties are summarized below for quick reference.
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Property Value

Molecular Formula C12H9F13O2

Molecular Weight 432.18 g/mol [2]

Appearance Colorless translucent liquid[3]

Boiling Point 92 °C @ 8 mm Hg[3][4]

Density 1.496 g/mL at 25 °C[3][4]

Flash Point >230 °F (>110 °C)[4][5]

Storage Temperature 2-8°C[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 2-
(Perfluorohexyl)ethyl methacrylate.[1]

Protection Type Recommended Equipment Standard

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[2][5]

Conforming to EN166 (EU) or

NIOSH (US).[2][5]

Skin Protection

Chemically resistant gloves

(inspect before use) and

impervious clothing.[2][5]

Handle with gloves.[2][5]

Respiratory Protection

For nuisance exposures, use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. Use a

full-face respirator if exposure

limits are exceeded or irritation

is experienced.[2][5]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[2]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ensures minimal exposure and reduces the risk of incidents.

Pre-Handling Preparations
Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[1][5]

Emergency Equipment: Know the location and proper operation of emergency eyewash

stations and safety showers before starting any work.[6]

PPE Inspection: Inspect all personal protective equipment for integrity. Ensure gloves are

free of tears or punctures.[2]

Container Inspection: Check the chemical container for any signs of damage or leakage.[6]

Safe Handling
Avoid Contact: Avoid all direct contact with the chemical. Do not allow it to touch skin or

eyes.[2]

Avoid Inhalation: Avoid breathing vapors or mist.[2]

Grounding: Take precautionary measures against static discharges if the material is

flammable.[7]

Transferring: Use non-sparking tools when handling.[5] Keep the container tightly closed

when not in use.[5]

Post-Handling Procedures
Decontamination: Wash hands thoroughly with soap and water after handling.[8]

Storage: Store the container tightly sealed in a dry, cool, and well-ventilated place.[5]

Recommended storage temperature is 2–8 °C.[8]

Labeling: Ensure the container is properly labeled with the chemical name and associated

hazards.
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Emergency and Disposal Plans
First Aid Measures
Immediate response is critical in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[2][4] If skin irritation persists, consult a

physician.[8][9]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, occasionally lifting the upper and

lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[2][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[2][4]

Spill Management
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Immediate Actions:

Alert personnel in the immediate area and evacuate if necessary.[10]

If the spill is flammable, eliminate all ignition sources.[7]

Ensure adequate ventilation.[2]
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Containment and Cleanup:

Wear appropriate personal protective equipment before approaching the spill.[11]

Contain the spill using an inert, non-combustible absorbent material such as sand, earth,

or vermiculite.[12]

Slowly add the absorbent material, starting from the edges and moving toward the center.

[11]

Collect the absorbed material and residue using non-sparking tools and place it in a

suitable, closed, and labeled container for disposal.[2][6]

Clean the spill area with soap and water.[6]

Disposal Plan
Proper disposal of 2-(Perfluorohexyl)ethyl methacrylate and its contaminated materials is

crucial to prevent environmental contamination.

Chemical Waste:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]

Do not allow the product to enter drains.[2]

Chemical waste generators must comply with local, regional, and national hazardous

waste regulations to ensure complete and accurate classification and disposal.[7]

Contaminated Packaging:

Dispose of contaminated packaging as unused product.[2]

Spill Debris:

All materials used for spill cleanup (absorbents, PPE, etc.) must be placed in a sealed,

labeled container and disposed of as hazardous waste through a licensed professional

waste disposal service.[13]
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Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-
(Perfluorohexyl)ethyl methacrylate, from preparation to disposal.
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Caption: Workflow for safe handling of 2-(Perfluorohexyl)ethyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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